Cas no 88238-58-8 (Propanedioic acid, (acetylamino)(4-oxobutyl)-, diethyl ester)

• Product Name: Propanedioic acid, (acetylamino)(4-oxobutyl)-, diethyl ester
• CAS No: 88238-58-8
• MF: C₁₃H₂₁NO₆
• MW: 287.30894446373
• CID: 640164
• PubChem ID: 58876322
• Update Time: 2025-04-19

Propanedioic acid, (acetylamino)(4-oxobutyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, (acetylamino)(4-oxobutyl)-, diethyl ester
• diethyl 2-acetamido-2-(4-oxobutyl)propanedioate
• SCHEMBL14503012
• 88238-58-8
• DTXSID60730472
• Diethyl acetamido(4-oxobutyl)propanedioate

• Inchi： 1S/C13H21NO6/c1-4-19-11(17)13(14-10(3)16,8-6-7-9-15)12(18)20-5-2/h9H,4-8H2,1-3H3,(H,14,16)
• InChI Key： NATDIINTRPUQMZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)(CCCC=O)NC(C)=O)=O

Computed Properties

• Exact Mass: 287.13688739g/mol
• Monoisotopic Mass: 287.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 98.8Ų